Cas no 205646-60-2 (Dimethyl 6-cyanopyridine-3,4-dicarboxylate)

• Product Name: Dimethyl 6-cyanopyridine-3,4-dicarboxylate
• CAS No: 205646-60-2
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 2197605
• Update Time: 2023-08-07

Dimethyl 6-cyanopyridine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 6-cyanopyridine-3,4-dicarboxylate
• ULICPDLJFRJRNJ-UHFFFAOYSA-N
• Dimethyl 6-cyano-3,4-pyridinedicarboxylate

• Inchi： 1S/C10H8N2O4/c1-15-9(13)7-3-6(4-11)12-5-8(7)10(14)16-2/h3,5H,1-2H3
• InChI Key： ULICPDLJFRJRNJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)N=CC=1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 333
• Topological Polar Surface Area: 89.3